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Compound of Interest

Compound Name: Ro 40-6055

Cat. No.: B1665941 Get Quote

Technical Support Center: Ro 40-6055 (AM580)
Welcome to the technical support center for Ro 40-6055, also known as AM580 or CD336. This

resource is designed to assist researchers, scientists, and drug development professionals in

preventing the degradation of this potent and selective retinoic acid receptor alpha (RARα)

agonist in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ro 40-6055 and what are its common synonyms?

Ro 40-6055 is a synthetic retinoid and a selective agonist for the retinoic acid receptor alpha

(RARα). It is also commonly known by the names AM580 and CD336.

Q2: What is the recommended storage condition for Ro 40-6055?

For long-term storage, Ro 40-6055 should be stored as a crystalline solid or lyophilized powder

at -20°C, where it is stable for at least four years.[1] It is also crucial to protect the compound

from prolonged exposure to light.

Q3: How should I prepare and store stock solutions of Ro 40-6055?

Stock solutions are typically prepared by dissolving the compound in an organic solvent such

as DMSO, ethanol, or dimethylformamide (DMF).[1] It is recommended to purge the solvent

with an inert gas before dissolving the compound.[1] Once in solution, store at -20°C and use
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within three months to prevent loss of potency.[2] To avoid repeated freeze-thaw cycles, it is

best to aliquot the stock solution into smaller, single-use volumes.

Q4: What is the stability of Ro 40-6055 in aqueous solutions?

Ro 40-6055 has low solubility and stability in aqueous buffers. It is not recommended to store

aqueous solutions for more than one day.[1] For cell culture experiments, the stock solution

should be diluted into the culture medium immediately before use.

Q5: Is Ro 40-6055 sensitive to light?

Yes, Ro 40-6055 is light-sensitive. It should be protected from prolonged exposure to light.[2]

All handling steps, including weighing, dissolving, and experimental procedures, should be

performed with minimal light exposure. Using amber vials or tubes wrapped in aluminum foil is

recommended.

Troubleshooting Guides
Issue 1: Inconsistent or No Biological Activity
Possible Cause 1: Degradation of Ro 40-6055 due to improper storage.

Solution: Ensure the solid compound is stored at -20°C and protected from light. For stock

solutions in organic solvents, store at -20°C in tightly sealed, light-protected aliquots and

avoid multiple freeze-thaw cycles. Do not use stock solutions older than three months.

Possible Cause 2: Degradation in aqueous experimental media.

Solution: Prepare fresh dilutions of Ro 40-6055 in your aqueous buffer or cell culture medium

for each experiment. Do not store the compound in aqueous solutions for more than a day.[1]

Possible Cause 3: Photodegradation during the experiment.

Solution: Conduct all experimental steps under subdued lighting. Use opaque or amber-

colored plates and tubes. If transparent plates are necessary, minimize their exposure to

light.

Possible Cause 4: Low solubility leading to inaccurate concentration.
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Solution: Ensure complete dissolution of the compound in the organic solvent before

preparing aqueous dilutions. Sonication may aid in dissolving the compound in the initial

stock solution. When diluting into aqueous media, add the stock solution to the media and

mix immediately and thoroughly.

Issue 2: Precipitation of the Compound in Cell Culture
Media
Possible Cause 1: Exceeding the solubility limit in the aqueous medium.

Solution: Ro 40-6055 has low solubility in aqueous media.[1][2] Ensure the final

concentration of the organic solvent (e.g., DMSO) is kept to a minimum, typically below

0.1%, to avoid both direct toxicity and precipitation of the compound.[2] Prepare a more

diluted stock solution if necessary to achieve the desired final concentration without high

solvent levels.

Possible Cause 2: Interaction with components in the cell culture medium.

Solution: Serum proteins in the culture medium can sometimes interact with small molecules.

While specific interactions for Ro 40-6055 are not well-documented, preparing the final

dilution immediately before adding it to the cells can minimize the time for potential

interactions and precipitation.

Data Presentation
Table 1: Storage and Stability of Ro 40-6055

Form
Storage
Temperature

Stability Light Sensitivity

Crystalline Solid -20°C ≥ 4 years[1]
Sensitive to prolonged

exposure[2]

Stock Solution in

DMSO
-20°C Up to 3 months[2] High

Aqueous Solution
4°C or Room

Temperature

Not recommended for

more than 1 day[1]
High
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Table 2: Solubility of Ro 40-6055 (AM580)

Solvent Approximate Solubility

Dimethylformamide (DMF) ~25 mg/mL[1]

Dimethyl sulfoxide (DMSO) ~20 mg/mL[1]

Ethanol ~10 mg/mL[1]

1:1 solution of DMF:PBS (pH 7.2) ~0.5 mg/mL[1]

Experimental Protocols
Protocol 1: General Cell Culture Treatment with Ro 40-
6055
This protocol provides a general guideline for treating adherent cells with Ro 40-6055.

Prepare Stock Solution:

Under subdued light, dissolve Ro 40-6055 in sterile DMSO to a concentration of 10 mM.

Aliquot the stock solution into sterile, light-protected microcentrifuge tubes.

Store aliquots at -20°C for up to 3 months.

Cell Seeding:

Seed your cells in the appropriate culture vessel and allow them to adhere and reach the

desired confluency.

Preparation of Treatment Medium:

Immediately before treatment, thaw a single aliquot of the Ro 40-6055 stock solution.

Dilute the stock solution directly into pre-warmed cell culture medium to the desired final

concentration (e.g., 1 µM). Ensure the final DMSO concentration is below 0.1%.
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Mix the treatment medium thoroughly by gentle inversion.

Cell Treatment:

Remove the existing medium from the cells.

Add the freshly prepared treatment medium to the cells.

Incubate the cells for the desired experimental duration, ensuring the culture vessel is

protected from light.

Subsequent Analysis:

After the treatment period, proceed with your downstream analysis (e.g., cell proliferation

assay, Western blotting, RT-qPCR).

Visualizations
Signaling Pathway of Ro 40-6055
Ro 40-6055 acts as a selective agonist for the Retinoic Acid Receptor Alpha (RARα). Upon

binding, it induces a conformational change in RARα, which is typically in a heterodimer with

the Retinoid X Receptor (RXR). This complex then binds to Retinoic Acid Response Elements

(RAREs) in the promoter regions of target genes, leading to the recruitment of co-activators

and subsequent regulation of gene transcription. This pathway is crucial for processes like cell

differentiation, proliferation, and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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